Cas no 3388-04-3 (2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane)

• Product Name: 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane
• CAS No: 3388-04-3
• MF: C₁₁H₂₂O₄Si
• MW: 246.37548494339
• MDL: MFCD00014485
• CID: 44097
• PubChem ID: 87569592
• Update Time: 2025-05-19

2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• (2-(7-Oxabicyclo[4.1.0]heptan-3-yl)ethyl)trimethoxysilane
• Trimethoxy[2-(7-oxabicyclo[4.1.0]hept-3-yl)ethyl]silane
• 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane
• 2-(2,2,3,4,4,4-HEXAFLUOROBUTOXY)ETHANOL
• A 186
• CE6250
• e6250
• KBM 303
• NUCA 186
• s530
• trimethoxy[2-(7-oxabicyclo[4.1.0]-hept-3-yl)ethyl]silane
• Trimethoxy[2-?(7-?oxabicyclo[4.1.0]?hept-?3-?yl)?ethyl]?silane
• y4086
• Trimethoxy[2-(7-oxabicyclo[4.1.0]heptan-3-yl)ethyl]silane
• Silane A 186
• A 186 (heterocycle)
• 3,4-Epoxycyclohexylethyltrimethoxysilane
• Silquest A 186
• beta-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane
• Silane, trimethoxy[2-(7-oxabicyclo[4.1.0]hept-3-yl)ethyl]-
• A 186 (coupling agent)
• Y 4086
• Epoxycyclohexyl
• ((Epoxycyclohexyl)ethyl)trimethoxy silane
• (3,4-epoxycyclohexyl)ethyltrimethoxysilane
• 2-(3,4-Epoxycyclohexyl) ethyltriacetoxysilane
• 3-[2-(Trimethoxysilyl)Ethyl]-7-oxabicyclo[4.1.0]heptane
• 4-[2-(Trimethoxysilyl)ethyl]-7-oxabicyclo[4.1.0]heptane
• MFCD00014485
• 2-(3,4-epoxycyclohexyl)ethyltrimethoxy silane
• E 6250
• SCHEMBL48081
• Sila-Ace S 530
• S 530
• AKOS005622574
• 3-(2-Trimethoxysilylethyl)cyclohexene oxide
• DTXSID1043910
• NSC-139838
• 2-(7-Oxabicyclo[4.1.0]hept-3-yl)ethyl-trimethoxysilane
• (2-(3,4-Epoxycyclohexyl)ethyl)trimethoxysilane
• SXJ79LS078
• AI3-52751
• WLN: T36 BOTJ E2-SI-O1&O1&O1
• CAS-3388-04-3
• Trimethoxy[2-(7-oxabicyclo[4.1.0]hept-3-yl)ethyl]silane, 98%
• 7-Oxabicyclo(4.1.0)heptane, 3-(2-(trimethoxysilyl)ethyl)-
• UNII-SXJ79LS078
• 4-(2-(Trimethoxysilyl)ethyl)-7-oxabicyclo(4.1.0)heptane
• 7-Oxabicyclo[4.1.0]heptane, 3-[2-(trimethoxysilyl)ethyl]-
• (.BETA.-(3,4-EPOXYCYCLOHEXYL)ETHYL)TRIMETHOXYSILANE
• NS00049224
• [.beta.-(3,4-Epoxycyclohexyl)ethyl]trimethoxysilane
• CCRIS 3047
• beta-(3,4-Epoxycylcohexyl)ethyltrimethoxysilane
• NCGC00357217-01
• EINECS 222-217-1
• NSC 139838
• 2-(3,4-epoxycyclohexyl)ehtyltrimethoxysilane
• 2-(3,4-epoxycyclohexyl) ethyl trimethoxy silane
• Silane, (.beta.-(3,4-epoxycyclohexyl)ethyl)trimethoxy-
• 3-(2-(Trimethoxysilyl)ethyl)-7-oxabicyclo(4.1.0)heptane
• Silane, (beta-(3,4-epoxycyclohexyl)ethyl)trimethoxy-
• NSC139838
• .beta.-(3,4 Epoxycyclohexyl)ethyltrimethoxysilane
• trimethoxy-[2-(7-oxabicyclo[4.1.0]heptan-3-yl)ethyl]silane
• Union carbide A-186
• J-019359
• beta-(3,4-Epoxycyclohexyl)ethyltrimethoxy silane
• SILANE, beta-(3,4-EPOXYCYCLOHEXYL)ETHYLTRIMETHOXY-
• [2-(3,4-Epoxycyclohexyl)ethyl]trimethoxysilane
• Silicone A-186
• Epoxycyclohexylethyl trimethoxy silane
• 1-[2-(Trimethoxysilyl)ethyl]cyclohexane-3,4-epoxide
• TRIMETHOXY(2-(7-OXABICYCLO(4.1.0)HEPT-3-YL)ETHYL)SILANE
• DTXCID9023910
• E0327
• Silane,4-epoxycyclohexyl)ethyl]trimethoxy-
• beta-(3,4 Epoxycyclohexyl)ethyltrimethoxysilane
• Tox21_303998
• I10016
• 3388-04-3
• [(Epoxycyclohexyl)ethyl]trimethoxy silane
• s18175
• Silane Y-4086
• FT-0634822
• .beta.-(3,4-Epoxycyclohexyl)ethyltrimethoxy silane
• UC-A 186
• Q26841239
• A 186 (VAN)
• (2-(7-Oxabicyclo(4.1.0)hept-3-yl)-ethyl)-trimethoxysilane
• Silane, trimethoxy(2-(7-oxabicyclo(4.1.0)hept-3-yl)ethyl)-
• DB-048517
• STK801844
• BBL027806
• trimethoxy(2-{7-oxabicyclo[4.1.0]heptan-3-yl}ethyl)silane
• 2(7Oxabicyclohept3yl)ethyltrimethoxysilane
• Silane, beta(3,4epoxycyclohexyl)ethyltrimethoxy
• Union carbide A186
• Silane, (beta(3,4epoxycyclohexyl)ethyl)trimethoxy
• Silane Y4086
• (2(3,4Epoxycyclohexyl)ethyl)trimethoxysilane
• 3(2Trimethoxysilylethyl)cyclohexene oxide
• Silicone A186
• 4(2(Trimethoxysilyl)ethyl)7oxabicyclo(4.1.0)heptane
• beta(3,4 epoxycyclohexyl)ethyltrimethoxysilane
• 3(2(Trimethoxysilyl)ethyl)7oxabicyclo(4.1.0)heptane
• Trimethoxyhept3yl)ethyl]silane
• (beta-(3,4-epoxycyclohexyl)ethyl)trimethoxysilane
• Silane, trimethoxy(2(7oxabicyclo(4.1.0)hept3yl)ethyl)
• ECEMS
• Silane, trimethoxy2-(7-oxabicyclo4.1.0hept-3-yl)ethyl-
• UCA 186
• beta(3,4Epoxycyclohexyl)ethyltrimethoxy silane
• 2(3,4Epoxycyclohexyl)ethyltrimethoxysilane
• 3,4Epoxycyclohexylethyltrimethoxysilane
• SilaAce S 530
• 7Oxabicyclo(4.1.0)heptane, 3(2(trimethoxysilyl)ethyl)

• MDL： MFCD00014485
• Inchi： 1S/C11H22O4Si/c1-12-16(13-2,14-3)7-6-9-4-5-10-11(8-9)15-10/h9-11H,4-8H2,1-3H3
• InChI Key： DQZNLOXENNXVAD-UHFFFAOYSA-N
• SMILES： [Si](CCC1CCC2C(C1)O2)(OC)(OC)OC
• BRN： 8980119

Computed Properties

• Exact Mass: 246.12900
• Monoisotopic Mass: 246.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.2

Experimental Properties

• Color/Form: Colorless or yellowish liquid.
• Density: 1.065 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 310°C(lit.)
• Flash Point: Fahrenheit: 276.8 ° f < br / > Celsius: 136 ° C < br / >
• Refractive Index: n20/D 1.451(lit.)
• PSA: 40.22000
• LogP: 1.82210
• Solubility: Soluble in benzene, ethyl acetate, insoluble in water.
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H316-H320-H351
• Warning Statement： P201-P202-P264-P280-P305+P351+P338+P337+P313-P308+P313-P332+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-46
• Safety Instruction： S53-S23-S36/37/39-S45
• FLUKA BRAND F CODES：3-10
• RTECS：VV4000000
• Hazardous Material Identification：
• Safety Term：S53;S23;S36/37/39;S45
• Risk Phrases：R45; R46
• TSCA：Yes
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Electrical Materials

Additional information on 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane

2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane: A Comprehensive Overview

2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane, commonly referred to by its CAS number CAS No. 3388-04-3, is a versatile organosilicon compound with significant applications in various industrial and research domains. This compound is characterized by its unique structure, combining an epoxide group with a trimethoxysilane moiety, making it highly reactive and functional in different chemical environments. The molecule's structure allows for a wide range of applications, particularly in materials science, polymer chemistry, and surface modification technologies.

The synthesis of 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane involves a multi-step process that typically begins with the preparation of the epoxide ring. The epoxide group, derived from cyclohexene oxide, is known for its reactivity under basic or acidic conditions. This reactivity is harnessed to attach the trimethoxysilane group via nucleophilic substitution or other suitable mechanisms. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound.

In terms of applications, 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane has gained prominence in the field of polymer chemistry. Its ability to act as a crosslinking agent or a compatibilizer makes it invaluable in the production of high-performance polymers. For instance, studies have shown that incorporating this compound into polyolefin blends can significantly enhance interfacial adhesion and overall mechanical properties. Additionally, its use in silicone-based materials has led to improved thermal stability and resistance to environmental degradation.

The epoxide functionality in 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane also renders it suitable for use in epoxy resin formulations. By reacting with amines or other nucleophiles, it can serve as a curing agent or a modifier to tailor the properties of epoxy resins according to specific application needs. Recent research has explored its potential in developing bio-based epoxy resins, which are increasingly sought after due to their sustainability and biodegradability.

In the realm of surface modification, this compound has demonstrated exceptional potential as a coupling agent between organic polymers and inorganic fillers. Its silane moiety facilitates strong bonding with hydroxyl-containing surfaces such as glass or silica, while the epoxide group enables interaction with organic matrices. This dual functionality is particularly advantageous in the formulation of high-performance composites used in aerospace, automotive, and electronic industries.

Recent studies have also highlighted the role of CAS No. 3388-04-3 in advanced materials such as stimuli-responsive polymers and self-healing materials. By incorporating this compound into polymer networks, researchers have achieved materials that can respond dynamically to external stimuli like temperature or pH changes. Furthermore, its use in 3D printing technologies has opened new avenues for creating customized polymer structures with tailored mechanical and chemical properties.

The environmental impact of using 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane has also been a focus of recent investigations. Researchers are exploring ways to minimize waste generation during its synthesis and application processes while maximizing its recyclability. These efforts align with global trends toward sustainable manufacturing practices and circular economy principles.

In conclusion, 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane, identified by its CAS number CAS No. 3388-04-3, stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical structure and reactivity continue to drive innovative applications in materials science and beyond. As research progresses, it is anticipated that this compound will play an even more pivotal role in developing next-generation materials that meet the demands of modern technology while adhering to sustainability goals.